Cas no 290353-35-4 (6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one)

6,7-Dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one is a brominated heterocyclic compound featuring a fused pyrrolo-pyrazinone core. Its dibromo substitution at the 6 and 7 positions enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. The compound's structural features lend utility in pharmaceutical and agrochemical research, where it may serve as a precursor for bioactive molecules. Its well-defined bromination pattern allows for selective further functionalization, enabling precise modifications for target applications. The compound is typically characterized by high purity and stability under standard handling conditions, ensuring reliable performance in synthetic workflows.

6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one structure

290353-35-4 structure

Product Name:6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one

CAS No:290353-35-4

MF:C₇H₄Br₂N₂O

MW:291.927459716797

CID:1437573

PubChem ID:11483192

Update Time:2025-05-27

6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one Chemical and Physical Properties

Names and Identifiers

- Pyrrolo[1,2-a]pyrazin-1(2H)-one, 6,7-dibromo-
- 6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one
- 290353-35-4
- C7H4Br2N2O
- 6,7-dibromo-2H-pyrrolo[1,2-a]pyrazin-1-one
- AKOS026728835
- EN300-135762
- 6,7-Dibromopyrrolo[1,2-a]pyrazin-1(2H)-one
- Inchi： 1S/C7H4Br2N2O/c8-4-3-5-7(12)10-1-2-11(5)6(4)9/h1-3H,(H,10,12)
- InChI Key： DVJXLGFDWSCHKZ-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C2C(NC=CN21)=O)Br

Computed Properties

Exact Mass: 289.86902
Monoisotopic Mass: 289.86904g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 34Å²

Experimental Properties

PSA: 34.03

6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one Pricemore >>

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Enamine	EN300-135762-0.05g	6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one	290353-35-4	95%	0.05g	$167.0	2023-02-15
Enamine	EN300-135762-0.1g	6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one	290353-35-4	95%	0.1g	$249.0	2023-02-15
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Enamine	EN300-135762-0.5g	6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one	290353-35-4	95%	0.5g	$560.0	2023-02-15
Enamine	EN300-135762-1.0g	6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one	290353-35-4	95%	1g	$0.0	2023-06-06
Enamine	EN300-135762-2.5g	6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one	290353-35-4	95%	2.5g	$1406.0	2023-02-15
Enamine	EN300-135762-5.0g	6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one	290353-35-4	95%	5.0g	$2082.0	2023-02-15
Enamine	EN300-135762-10.0g	6,7-dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one	290353-35-4	95%	10.0g	$3086.0	2023-02-15
TRC	D426945-2.5mg	6,7-Dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one	290353-35-4		2.5mg	$ 50.00	2022-06-05
TRC	D426945-5mg	6,7-Dibromo-1H,2H-pyrrolo[1,2-a]pyrazin-1-one	290353-35-4		5mg	$ 70.00	2022-06-05